Methyl benzoate

Specification

• Description: Methyl benzoate occurs naturally in guava, mango and kiwifruit.; Methyl benzoate is a volatile aromatic ester compound widely used in perfumery industries. It is naturally occurring in guava, mango, and kiwifruit.; Methyl benzoate (MB) belongs to the class of benzenoid esters. It exists as a naturally occurring compound in a variety of plants including freshwater fern Salvinia molesta, Antirrhinum genus species, etc. MB extracted from the fermented apple juice is reported to possess toxicity against an invasive fruit fly, identified as Drosophila suzukii Matsumura.; Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards; Methyl benzoate appears as a crystalline solid or a solid dissolved in a liquid. Denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Methyl benzoate, also known as niobe oil or clorius, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Methyl benzoate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl benzoate is primarily located in the cytoplasm. Methyl benzoate is a sweet, almond, and cananga tasting compound that can be found in a number of food items such as alaska wild rhubarb, french plantain, rambutan, and atlantic herring. This makes methyl benzoate a potential biomarker for the consumption of these food products.; Methyl benzoate is a benzoate ester obtained by condensation of benzoic acid and methanol. It has a role as a metabolite and an insect attractant. It is a benzoate ester and a methyl ester.
• CAS No.: 93-58-3
• Molecular Formula: C8H8O2; C6H5COOCH3; C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: methyl benzoate
• Standard InChI: InChI=1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3
• Standard InChI Key: QPJVMBTYPHYUOC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1
• Canonical SMILES: COC(=O)C1=CC=CC=C1
• Boiling Point: 388 to 390 °F at 760 mm Hg (NTP, 1992); 199.0 °C; 199 °C; 198-200 °C
• Colorform: Colorless, transparent liquid; Liquid...colorless, oily
• Flash Point: 181 °F (NTP, 1992); 181 °F (83 °C) (Closed cup); 83 °C c.c.
• Melting Point: 10 °F (NTP, 1992); -15.0 °C; Fp -12.3 °; -12.35 °C; -12.3°C; -12 °C